Cas no 1353499-54-3 (5-[Methyl(phenethyl)amino]-3-pyridazinol)

• Product Name: 5-[Methyl(phenethyl)amino]-3-pyridazinol
• CAS No: 1353499-54-3
• MF: C₁₃H₁₅N₃O
• MW: 229.277702569962
• MDL: MFCD21090807
• CID: 4784202
• Update Time: 2025-10-31

5-[Methyl(phenethyl)amino]-3-pyridazinol Chemical and Physical Properties

Names and Identifiers

• 5-[Methyl(phenethyl)amino]-3-pyridazinol
• 5-(Methyl(phenethyl)amino)pyridazin-3-ol

• MDL： MFCD21090807
• Inchi： 1S/C13H15N3O/c1-16(12-9-13(17)15-14-10-12)8-7-11-5-3-2-4-6-11/h2-6,9-10H,7-8H2,1H3,(H,15,17)
• InChI Key： FSYAWWDMHCXSKD-UHFFFAOYSA-N
• SMILES： O=C1C=C(C=NN1)N(C)CCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 330
• XLogP3: 1.6
• Topological Polar Surface Area: 44.7

Additional information on 5-[Methyl(phenethyl)amino]-3-pyridazinol

Recent Advances in the Study of 5-[Methyl(phenethyl)amino]-3-pyridazinol (CAS: 1353499-54-3)

The compound 5-[Methyl(phenethyl)amino]-3-pyridazinol (CAS: 1353499-54-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridazine core and phenethylamino side chain, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its applications in drug discovery and development.

One of the key areas of research has been the investigation of 5-[Methyl(phenethyl)amino]-3-pyridazinol as a potential modulator of neurotransmitter systems. Preliminary findings suggest that this compound may interact with specific receptors in the central nervous system, making it a candidate for the treatment of neurological disorders such as depression and anxiety. Researchers have employed advanced computational modeling and in vitro assays to characterize its binding affinity and selectivity, providing valuable insights into its therapeutic potential.

In addition to its neurological applications, recent studies have explored the anticancer properties of 5-[Methyl(phenethyl)amino]-3-pyridazinol. Experimental data indicate that this compound may inhibit the proliferation of certain cancer cell lines by targeting key signaling pathways involved in cell cycle regulation. These findings have spurred further research into its potential as a chemotherapeutic agent, with ongoing studies aimed at optimizing its efficacy and minimizing off-target effects.

The synthesis and structural modification of 5-[Methyl(phenethyl)amino]-3-pyridazinol have also been a focal point of recent research. Scientists have developed novel synthetic routes to improve the yield and purity of the compound, as well as to introduce functional groups that enhance its pharmacological profile. These advancements have paved the way for the development of derivatives with improved bioavailability and target specificity.

Despite these promising developments, challenges remain in the clinical translation of 5-[Methyl(phenethyl)amino]-3-pyridazinol. Issues such as metabolic stability, toxicity, and formulation optimization need to be addressed to ensure its viability as a therapeutic agent. Ongoing research is focused on addressing these challenges through preclinical studies and collaborative efforts between academia and industry.

In conclusion, the recent progress in the study of 5-[Methyl(phenethyl)amino]-3-pyridazinol (CAS: 1353499-54-3) highlights its potential as a versatile molecule in drug discovery. Its applications in neurology and oncology, coupled with advancements in synthetic chemistry, position it as a promising candidate for further development. Future research will likely focus on translating these findings into clinical applications, ultimately contributing to the advancement of chemical biology and pharmaceutical sciences.